2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-2-phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5-one
• InChI: InChI=1S/C13H10F3NO2/c14-13(15,16)8-4-7-10-12(18)19-11(17-10)9-5-2-1-3-6-9/h1-3,5-7H,4,8H2/b10-7+
• InChI Key: OJJSTRZOZBZXMV-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CCCC(F)(F)F)C(=O)O2
• Isomeric SMILES: C1=CC=C(C=C1)C2=N/C(=C/CCC(F)(F)F)/C(=O)O2
• Molecular Formula: C13H10F3NO2
• Molecular Weight: 269.22 g/mol
• CAS No.: 122489-79-6

Description

2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one is a synthetic organic compound characterized by its unique structure, which includes a phenyl group, a trifluorobutylidene moiety, and an oxazolone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of a phenyl-substituted oxazolone with a trifluorobutylidene precursor. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, and an appropriate solvent, such as dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the trifluorobutylidene group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazolone
• 2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-thiazol-5(4H)-one
• 2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-imidazol-5(4H)-one

Uniqueness

2-Phenyl-4-(4,4,4-trifluorobutylidene)-1,3-oxazol-5(4H)-one is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the trifluorobutylidene moiety, in particular, enhances its stability and reactivity, making it a valuable compound for various applications.